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Compound Name: Daphnilongeranin A

Cat. No.: B15147034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daphnilongeranin A is a naturally occurring alkaloid isolated from the leaves and stems of

Daphniphyllum longeracemosum. It belongs to the complex family of Daphniphyllum alkaloids,

which are known for their intricate molecular architectures and diverse biological activities. This

technical guide provides a comprehensive overview of the known chemical properties of

Daphnilongeranin A, based on its initial isolation and structural elucidation.

Chemical and Physical Properties
Daphnilongeranin A is characterized as the first seco-10,17-longistylumphylline A type

Daphniphyllum alkaloid[1]. Its fundamental chemical and physical properties are summarized

below.

Property Value

Molecular Formula C₂₂H₃₁NO₄

Molecular Weight 373.49 g/mol

Appearance Amorphous powder

Optical Rotation [α]²⁰_D_ -58.8 (c 0.5, CHCl₃)
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Spectroscopic Data
The structure of Daphnilongeranin A was determined using a combination of spectroscopic

methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectral data were crucial for elucidating the complex polycyclic structure

of Daphnilongeranin A. The assignments were made based on extensive 1D and 2D NMR

experiments, including COSY, HMQC, and HMBC.

Table 1: ¹H NMR Data for Daphnilongeranin A (500 MHz, CDCl₃)
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Position δ_H (ppm) Multiplicity J (Hz)

1 3.35 m

2 2.98 m

3 5.50 br s

5α 1.85 m

5β 1.65 m

6α 2.10 m

6β 1.95 m

7 2.30 m

8 2.65 m

9 4.15 d 6.0

12α 1.75 m

12β 1.55 m

13α 1.90 m

13β 1.70 m

14 2.15 m

15 1.28 s

16 1.15 d 7.0

18 0.95 d 7.0

20 2.05 s

21 3.65 s

N-CH₃ 2.25 s

Table 2: ¹³C NMR Data for Daphnilongeranin A (125 MHz, CDCl₃)
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Position δ_C (ppm)

1 55.6

2 60.2

3 125.8

4 138.2

5 35.4

6 30.1

7 45.3

8 50.1

9 75.8

10 90.2

11 38.9

12 25.6

13 32.1

14 48.7

15 22.1

16 15.9

17 210.5

18 12.3

19 170.8

20 21.4

21 51.8

N-CH₃ 42.5
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Mass Spectrometry (MS)
High-resolution mass spectrometry (HR-ESI-MS) was used to determine the exact mass and

molecular formula of Daphnilongeranin A.

HR-ESI-MS:m/z 374.2328 [M+H]⁺ (calculated for C₂₂H₃₂NO₄, 374.2331)[1]

Biological Activity
Currently, there is no published data on the biological activity of Daphnilongeranin A. The

initial paper on its isolation and structure elucidation did not report any biological assays[1].

Further research is required to determine its potential pharmacological effects.

However, the broader class of Daphniphyllum alkaloids has been reported to exhibit a wide

range of biological activities, including:

Cytotoxic effects against various cancer cell lines.

Antioxidant properties.

Vasorelaxant effects.

Anti-platelet activating factor (PAF) effects.

It is important to emphasize that these activities are characteristic of the alkaloid class in

general and have not been specifically demonstrated for Daphnilongeranin A.

Experimental Protocols
As no biological studies on Daphnilongeranin A have been published, there are no specific

experimental protocols for its biological evaluation. The following section outlines the general

experimental procedure for the isolation and purification of Daphnilongeranin A from its

natural source, as described in the primary literature[1].

Isolation and Purification of Daphnilongeranin A
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Figure 1. General workflow for the isolation and purification of Daphnilongeranin A.
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Putative Biosynthetic Relationship
While no specific signaling pathways have been elucidated for Daphnilongeranin A, its

structure suggests a biosynthetic relationship with other Daphniphyllum alkaloids. It is

proposed to be a seco-derivative of longistylumphylline A, indicating a potential cleavage of a

carbon-carbon bond in a precursor molecule during its biosynthesis.

Putative Biosynthetic Pathway

Longistylumphylline A
(Precursor)

Seco-10,17 Cleavage
(Enzymatic Reaction)

Biosynthesis
Daphnilongeranin A

Click to download full resolution via product page

Figure 2. Postulated biosynthetic relationship of Daphnilongeranin A.

Conclusion
Daphnilongeranin A is a structurally unique member of the Daphniphyllum alkaloid family.

While its chemical structure has been fully characterized, its biological properties remain

unexplored. This presents an opportunity for future research to investigate its potential

pharmacological activities and mechanisms of action, which could uncover novel therapeutic

applications. The data and methodologies presented in this guide serve as a foundational

resource for researchers interested in furthering the scientific understanding of this intriguing

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Daphnilongeranin A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15147034#chemical-properties-of-daphnilongeranin-
a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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